4-(Phenylimino)-2,5-cyclohexadien-1-one

• CAS No.: 2406-04-4
• Molecular Formula: C12H9NO
• Molecular Weight: 183.21 g/mol
• IUPAC Name: 4-phenyliminocyclohexa-2,5-dien-1-one
• InChI: InChI=1S/C12H9NO/c14-12-8-6-11(7-9-12)13-10-4-2-1-3-5-10/h1-9H
• InChI Key: DTYANCALLQJURE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=C2C=CC(=O)C=C2

Description

4-(Phenylimino)-2,5-cyclohexadien-1-one (CAS 2406-04-4), also known as N-phenyl-p-benzoquinone monoimine, is a quinonoid compound characterized by a cyclohexadienone core substituted with a phenylimino group at the 4-position. Its structure combines aromatic and conjugated ketone-imine systems, enabling unique electronic properties such as resonance stabilization and redox activity. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of dyes, pharmaceuticals, and polymers . Its reactivity stems from the electrophilic quinone moiety and the nucleophilic imine group, making it a versatile substrate for substitutions and cycloadditions .

Comparison with Similar Compounds

Table 1: Substituent Effects on Key Properties

Compound Name (CAS)	Substituents	Molecular Weight	Key Properties	Applications	References
4-(Phenylimino)-2,5-cyclohexadien-1-one (2406-04-4)	Phenylimino	201.22	High resonance stabilization, moderate solubility in polar solvents	Organic synthesis intermediates
2-Chloro-4-[(4-diethylamino-2-methylphenyl)imino]-2,5-cyclohexadien-1-one (68155-95-3)	Chloro, diethylamino, methyl	302.80	Enhanced electron donation (diethylamino), steric hindrance (methyl)	Dyes, sensors
4-[(2,6-Dichloro-4-hydroxyphenyl)imino]-2,5-cyclohexadien-1-one (N/A)	Dichloro, hydroxyphenyl	268.10	Increased acidity (hydroxyl), halogen-mediated stability	Antimicrobial agents
4-(Hydroxyimino)-3-iodo-2,5-cyclohexadien-1-one (39495-50-6)	Hydroxyimino, iodo	275.03	Heavy atom effect (iodo), redox activity	Radiopharmaceuticals
4-[[4-(Acetyloxy)phenyl]imino]-2,5-cyclohexadien-1-one (7761-80-0)	Acetyloxy	233.24	Improved solubility (polar ester group)	Biological staining (indophenol)

Reactivity and Functionalization

• Electron-Donating Groups: Compounds with diethylamino (CAS 68155-95-3) or methoxy (CAS 67979-39-9) substituents exhibit enhanced resonance stabilization and nucleophilicity, facilitating electrophilic aromatic substitutions .
• Electron-Withdrawing Groups : Chloro (CAS 68155-95-3) and iodo (CAS 39495-50-6) substituents increase electrophilicity, promoting nucleophilic attacks. For example, the iodo derivative undergoes rapid substitution reactions with thiols like N-acetylcysteine .
• Hybrid Systems: The trimer structure in , containing bis(2-hydroxyethyl)amino groups, demonstrates higher molecular weight (C₃₄H₄₈N₆O₈) and solubility in hydrophilic matrices, enabling use in oxidative hair dyes .